2-(4-benzyl-1-piperidinyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H24N4OS/c1-2-17-20-21-18(24-17)19-16(23)13-22-10-8-15(9-11-22)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,19,21,23)
• InChI Key: HQFCIGPWYQRDAU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CN2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of specific thiadiazole derivatives with piperidine or similar amines. For instance, one study described the synthesis of a similar compound by reacting 2-benzylsulfanyl-5-chloroacetamido-1,3,4-thiadiazole with piperidine (Ismailova et al., 2014). These reactions often utilize carbodiimide condensation to promote the formation of acetamide derivatives (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class features a twisted plane between the acetamide and 1,3,4-thiadiazole units, demonstrating significant stereochemical interactions, such as hypervalent S⋯O interactions which influence the overall molecular conformation and stability (Ismailova et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions through hydrogen bonds and other intermolecular forces that facilitate the formation of complex crystalline structures. For example, the presence of N—H⋯N hydrogen bonds and C—H⋯O interactions contributes to the formation of layered structures in the crystal lattice (Ismailova et al., 2014).